BENGHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to Dipropyl
Succinate (CAS 925-15-5)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Dipropyl succinate
CAS No.: 925-15-5
Cat. No.: B167177
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropyl succinate (CAS 925-15-5), also known as dipropyl butanedioate, is the diester of
succinic acid and n-propanol. It is a clear, colorless liquid with a fruity odor. While its primary
industrial applications are as a solvent, plasticizer, and an additive in lubricating oils, the
succinate moiety is of significant interest in pharmaceutical and biological research.[1] Succinic
acid and its derivatives are key intermediates in cellular metabolism and have emerged as
important signaling molecules.[2][3] This guide provides a comprehensive technical overview of
dipropyl succinate, including its physicochemical properties, synthesis, analytical methods,
and its potential relevance in the context of drug development and biological research.

Physicochemical and Spectroscopic Data

The fundamental properties of dipropyl succinate are summarized below. This data is critical
for its application in experimental settings, including solubility testing, formulation, and
analytical method development.
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Property Value Reference(s)
Identifiers

CAS Number 925-15-5 [4]

IUPAC Name dipropyl butanedioate [5]

Molecular Formula C10H1804 [4]

Molecular Weight 202.25 g/mol [4]

SMILES CCCOC(=0)CccCc(=0)occce [4]

InChikey SZHZCPHKDJWHNG- (6]

UHFFFAOYSA-N

Physical Properties

Appearance Clear, colorless liquid [1107]
Melting Point -5.9°C [1]
Boiling Point 245 - 250.8 °C [1114]
Flash Point 250-252 °C [8]
Density ~1.0 g/cm?3 [8]
Vapor Pressure 0.096 mm Hg [1]

Refractive Index

1.4240-1.4280 @ 20°C

[7]

Solubility & Partitioning

Water Solubility

609 mg/L (low)

[1]

LogP (Octanol-Water) 2.16-2.2 [1][4]
Spectroscopic Data

1H NMR Available 9]
13C NMR Available [6]
IR Spectra Available [6]
Mass Spectra (GC-MS) Available [6]
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Synthesis and Analytical Protocols
Experimental Protocol: Synthesis via Fischer
Esterification

Dipropyl succinate is readily synthesized by the direct, acid-catalyzed esterification of
succinic acid with n-propanol.[1] This method, known as Fischer esterification, is a reversible
reaction where water is removed to drive the equilibrium towards the product.[10]

Materials:

Succinic acid (1.0 equivalent)

e n-Propanol (10 equivalents, serves as reactant and solvent)

e Concentrated Sulfuric Acid (H2S0a4) (0.2 - 0.3 equivalents, catalyst)[11]

e Saturated sodium bicarbonate solution (NaHCO3)

e Saturated sodium chloride solution (Brine)

e Anhydrous magnesium sulfate (MgSQOa)

Diethyl ether (for extraction)

Equipment:

Round-bottom flask

o Dean-Stark apparatus or Soxhlet extractor with drying agent

o Reflux condenser

e Heating mantle with magnetic stirring

e Separatory funnel

 Rotary evaporator
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e Vacuum distillation apparatus
Procedure:

o Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark
apparatus fitted with a reflux condenser, add succinic acid (1.0 eq) and an excess of n-
propanol (10 eq).

o Catalysis: While stirring, slowly add concentrated sulfuric acid (0.2-0.3 eq) to the mixture.

o Reflux: Heat the mixture to reflux. The n-propanol/water azeotrope will begin to collect in the
Dean-Stark trap, effectively removing water from the reaction and driving the formation of the
diester.

e Monitoring: Continue the reflux for several hours until no more water is collected or until
analysis by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) indicates the
complete consumption of succinic acid.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and dilute with diethyl ether.

» Neutralization: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and finally with brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

 Purification: The crude dipropyl succinate can be purified by vacuum distillation to yield the
final product as a clear, colorless liquid.
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Caption: Fischer Esterification Workflow for Dipropyl Succinate.
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Experimental Protocol: Analytical Characterization

Purity and identity of the synthesized dipropyl succinate are typically confirmed using Gas

Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

3.2.1 Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To assess purity and confirm molecular weight.

Sample Preparation: Dilute a small amount of the purified product in a suitable volatile
solvent (e.g., dichloromethane or ethyl acetate).

Instrumentation: A standard GC-MS system with a non-polar or medium-polarity capillary
column (e.g., DB-5ms).

GC Conditions (Typical):
o Injector Temperature: 250 °C

o Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-15 °C/min to 280-300
°C.

o Carrier Gas: Helium.

MS Conditions (Typical):

o lonization Mode: Electron lonization (El) at 70 eV.
o Mass Range: Scan from m/z 40 to 400.

Expected Results: A major peak at a specific retention time corresponding to dipropyl
succinate. The mass spectrum should show the molecular ion (or fragments corresponding
to loss of alkoxy groups) and a fragmentation pattern consistent with the structure. The purity
can be estimated by the relative peak area.[6]

3.2.2 NMR Spectroscopy (*H and 13C)
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o Objective: To confirm the chemical structure.

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of deuterated
chloroform (CDCls).

¢ Instrumentation: A 400 or 500 MHz NMR spectrometer.

o Expected H NMR Signals (CDCls):

[¢]

A triplet corresponding to the terminal methyl protons (-CHs) of the propyl groups.

[e]

A multiplet (sextet) for the methylene protons adjacent to the methyl group (-CH2-CHs).

o

A triplet for the methylene protons attached to the ester oxygen (O-CHz-).

[¢]

A singlet for the two equivalent methylene protons of the succinate backbone (-CHz-CHz-).

[9]
o Expected 13C NMR Signals (CDCIs):
o Signals for the three distinct carbons of the n-propyl group.
o A signal for the methylene carbons of the succinate backbone.
o Asignal for the carbonyl carbon of the ester group.[6]

Applications and Relevance in Drug Development

While dipropyl succinate itself is not a common pharmaceutical ingredient, the broader class
of succinate esters and succinic acid holds significant relevance in drug development.
Understanding dipropyl succinate provides a model for the behavior of this chemical class.

o Excipients and Solvents: Aliphatic diesters can be used as non-volatile solvents or
plasticizers in formulations.[4] Succinic acid esters, due to their low volatility and good
solvency properties, have potential as carriers or formulation aids for poorly soluble drugs,
potentially enhancing bioavailability.[4][12]
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e Prodrug Strategies: The succinate moiety is frequently used to create prodrugs of active
pharmaceutical ingredients (APIs).[2] Esterification of an APl with succinic acid can improve
solubility, modify pharmacokinetic profiles, or mask taste. For example, several commercial
drugs are succinate salts or esters, such as metoprolol succinate and sumatriptan succinate.
[2] While dipropyl succinate is a diester, the chemistry of its formation and hydrolysis is
fundamental to these prodrug approaches.

e Metabolic Imaging and Research: Isotopically labeled succinate esters, such as [1,4-13C]-
diethylsuccinate, have been explored as hyperpolarized MRI probes for in vivo metabolic
imaging of the tricarboxylic acid (TCA) cycle.[13] These esters are more adept at crossing
cellular membranes than succinate itself. In vivo, endogenous esterases are expected to
hydrolyze the ester, releasing labeled succinate for uptake into metabolic pathways.[13] This
highlights a key research application for succinate esters.

Biological Significance of the Succinate Moiety

The biological activity relevant to dipropyl succinate is primarily derived from its hydrolysis
product, succinate. In an aqueous biological environment, esterases would likely convert
dipropyl succinate into succinic acid and propanol. Succinate is a critical biomolecule with
dual roles in metabolism and cellular signaling.

Role in the Tricarboxylic Acid (TCA) Cycle

Succinate is a key intermediate in the TCA cycle, a central hub of cellular metabolism. It is
formed from succinyl-CoA and is subsequently oxidized to fumarate by the enzyme succinate
dehydrogenase (SDH), which is also Complex Il of the mitochondrial electron transport chain.
[3] This reaction is a critical step in cellular respiration and ATP production.

Succinate in the TCA Cycle

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://en.wikipedia.org/wiki/Succinic_acid
https://en.wikipedia.org/wiki/Succinic_acid
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC4005842/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4005842/
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://pmc.ncbi.nlm.nih.gov/articles/PMC10556696/
https://www.benchchem.com/product/b167177/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-dipropyl-succinate-cas-925-15-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: The central role of Succinate in the TCA Cycle.

Succinate as a Signaling Molecule

Beyond its metabolic role, succinate can act as an extracellular signaling molecule by
activating a specific G-protein coupled receptor, SUCNRL1 (also known as GPR91).[3]
Accumulation and release of succinate under pathological conditions like ischemia and
inflammation can trigger SUCNRL1 signaling, which is implicated in processes such as blood
pressure regulation, immune cell activation, and retinal angiogenesis.[3][14] The activation of
SUCNRL1 by succinate typically leads to the activation of phospholipase C (PLC), resulting in
an increase in intracellular calcium and the activation of downstream signaling cascades.
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Caption: Simplified Succinate (SUCNR1) Signaling Pathway.
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Safety and Toxicology

The toxicological properties of dipropyl succinate have not been fully investigated.[9]
Standard laboratory precautions, including the use of personal protective equipment (gloves,
safety glasses), should be observed when handling this compound. It should be handled in a
well-ventilated area. Based on available safety data sheets, it is considered immiscible with
water and may persist in the environment.[9]

Conclusion

Dipropyl succinate (CAS 925-15-5) is a well-characterized aliphatic diester with
straightforward synthesis and analytical protocols. While its direct application in drug
development is limited, its structural relationship to succinic acid makes it a valuable compound
for study. For researchers, scientists, and drug development professionals, the significance of
dipropyl succinate lies in its potential use as a formulation excipient, as a model compound
for understanding succinate ester chemistry relevant to prodrugs, and as a precursor to the
metabolically and regulatorily vital molecule, succinate. Further investigation into the biological
effects of aliphatic diesters could reveal novel applications in drug delivery and biomedical
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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